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Compound of Interest

Compound Name: 4-Acetamidobutanoic acid-d3

Cat. No.: B12386749

Disclaimer: This document provides a summary of safety information for 4-Acetamidobutanoic
acid. Specific safety data for the deuterated analog, 4-Acetamidobutanoic acid-d3, is not
readily available. The information presented here is based on the Safety Data Sheets (SDS) of
the non-deuterated compound, and it is assumed that the safety profiles are comparable due to
the minor structural difference of isotopic labeling. Researchers, scientists, and drug
development professionals should always consult the most current and specific SDS provided
by their supplier before handling this or any chemical.

Chemical Identification and Physical Properties

4-Acetamidobutanoic acid-d3 is the deuterated form of 4-Acetamidobutanoic acid, a
derivative of gamma-aminobutyric acid (GABA). While specific physical and chemical
properties for the d3-variant are not extensively documented in publicly available safety data
sheets, the properties of the non-deuterated form provide a close approximation.

Table 1: Physical and Chemical Properties of 4-Acetamidobutanoic Acid
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Property Value Source

CAS Number 3025-96-5 (non-deuterated) [1112113114]

Molecular Formula CeH11NOs [2][41[5]

Molecular Weight 145.16 g/mol [41[6]
Solid, Light yellow to beige

Appearance , [5]
crystalline powder

Melting Point 129-131 °C [1]
Soluble in DMF (20 mg/ml),

N DMSO (20 mg/ml), Ethanol (1

Solubility [2]
mg/ml), and PBS (pH 7.2) (10
mg/ml).

- Stable for at least 4 years
Stability [2]

when stored at -20°C.

Hazard Identification and GHS Classification

Based on the available Safety Data Sheets for the non-deuterated compound, 4-

Acetamidobutanoic acid is classified as an irritant.

Table 2: GHS Hazard Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

. 2A o
Irritation irritation
Specific Target Organ Toxicity ]

) H335: May cause respiratory
— Single Exposure 3

(Respiratory tract irritation)

irritation

Signal Word: Warning[1][5]
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Hazard Pictogram:

laalt text

Experimental Protocols for Safety Assessment

The safety data presented in the SDS are derived from standardized experimental protocols.
While the specific reports are not detailed in the SDS, the methodologies are based on
internationally recognized guidelines, such as those from the OECD (Organisation for
Economic Co-operation and Development).

o Acute Oral Toxicity: Typically determined using OECD Test Guideline 423, where the
substance is administered to rats orally, and the LD50 (the dose lethal to 50% of the test
population) is calculated. For butyric acid, a related compound, the oral LD50 in rats is 2,940
mg/kg.[7]

o Acute Dermal Toxicity: Often assessed using OECD Test Guideline 402. The substance is
applied to the skin of rabbits, and the dermal LD50 is determined. For butyric acid, the
dermal LD50 in rabbits is 6,083 mg/kg.[7]

o Skin Irritation: Evaluated according to OECD Test Guideline 404, which involves applying the
substance to the skin of rabbits and observing for signs of irritation over a period of time. 4-
Acetamidobutanoic acid is noted to cause skin irritation.[5]

e Eye Irritation: Determined by OECD Test Guideline 405, where the substance is instilled into
the eyes of rabbits to assess the potential for eye damage. It is classified as causing serious
eye irritation.[1][5]

Handling, Storage, and Personal Protective
Equipment

Safe handling and storage are crucial to minimize exposure and ensure the stability of the
compound.

Table 3: Handling and Storage Recommendations
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Aspect Recommendation Source

Avoid breathing dust, fume,
gas, mist, vapors, or spray.
) Wash hands and any exposed
Handling ] ] [5]
skin thoroughly after handling.
Use only outdoors or in a well-

ventilated area.

Store in a well-ventilated

place. Keep container tightly

Storage closed. For long-term stability, [2][5]
storage at -20°C is
recommended.

Incompatible Materials Strong oxidizing agents. [7]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

o Respiratory Protection: Not typically required under normal use with adequate ventilation. If
dust is generated, a NIOSH-approved respirator should be used.[5]

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate first aid measures should be taken.

Table 4: First Aid Measures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11039~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:49:17~~4-Acetamidobutyric%20acid~~
https://www.caymanchem.com/product/29881/4-acetamidobutyric-acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11039~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:49:17~~4-Acetamidobutyric%20acid~~
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25211.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11039~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:49:17~~4-Acetamidobutyric%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11039~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:49:17~~4-Acetamidobutyric%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11039~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:49:17~~4-Acetamidobutyric%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Procedure Source

Remove person to fresh air
and keep comfortable for

Inhalation breathing. Call a POISON [5]
CENTER or doctor if you feel

unwell.

Wash with plenty of soap and
water. If skin irritation occurs,

Skin Contact get medical advice/attention. [5]
Take off contaminated clothing

and wash it before reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ) o [1][5]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Rinse mouth. Do NOT induce
Ingestion vomiting. Call a poison center [8]

or doctor if you feel unwell.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Hazardous Combustion Products: May include carbon oxides (CO, CO3z) and nitrogen oxides
(NOX).[7]

Toxicological Information

Detailed toxicological studies specifically for 4-Acetamidobutanoic acid-d3 are not available
in the public domain. The information for the non-deuterated compound indicates it is an
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irritant. A subcutaneous TDLO (Toxic Dose Low) of 105 mg/kg has been reported in mice for

the non-deuterated form.[1]

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a generalized workflow for the safe handling of a chemical
substance like 4-Acetamidobutanoic acid-d3 in a research environment.
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A generalized workflow for the safe handling of chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-
Acetamidobutanoic Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386749#4-acetamidobutanoic-acid-d3-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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